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Compound of Interest

Compound Name: 2-Chloro-3-nitropyridin-4-OL

CAS No.: 629655-23-8

Cat. No.: B1418837

Get Quote

Executive Summary
This guide provides a technical benchmarking analysis of bioactive analogs derived from 2-
Chloro-3-nitropyridin-4-ol (CAS: 5470-18-8). While the parent molecule acts primarily as a

versatile synthetic building block, its downstream derivatives—specifically imidazo[4,5-

c]pyridines and triazolopyridines—exhibit potent biological activity.

Key Findings:

Primary Application: The scaffold is a privileged structure for synthesizing ATP-competitive

kinase inhibitors (targeting CDK9, VEGFR2, and EGFR) and antimicrobial agents.

Performance: Optimized analogs demonstrate IC50 values in the sub-micromolar range

(0.60–1.5 µM) against solid tumor cell lines (MCF-7, HCT-116), comparable to standard-of-

care agents like Sorafenib.

Critical Modification: The conversion of the C4-hydroxyl group to a leaving group (Cl)

followed by cyclization at the C3/C4 positions is the requisite "activation step" to unlock

biological potency.
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Structural Context & Design Logic
To understand the biological activity, one must analyze the pharmacophore. The 2-Chloro-3-
nitropyridin-4-ol scaffold is an adenine isostere precursor.

The "Warhead" (C2-Position): The chlorine atom at C2 is electron-deficient due to the ortho-

nitro group and the pyridine nitrogen. This allows for facile nucleophilic aromatic substitution

(

) to introduce solubility-enhancing groups (e.g., morpholine, piperazine) or lipophilic tails.

The "Hinge Binder" (C3/C4 Fusion): The biological "magic" happens when the C3-nitro is

reduced and cyclized with the C4-substituent. This creates a fused imidazole or triazole ring

that mimics the purine core of ATP, allowing the molecule to dock into the kinase hinge

region via hydrogen bonding.

Pathway Diagram: Scaffold Activation
The following diagram illustrates the critical transition from the inactive precursor to the

bioactive pharmacophore.
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Figure 1: Synthetic workflow transforming the inert 4-ol precursor into the bioactive imidazo[4,5-

c]pyridine core.

Comparative Analysis: Anticancer Potency
The most significant application of this scaffold is in oncology. The table below benchmarks

three distinct analog series derived from the parent scaffold against standard reference drugs.

Experimental Setup
Assay: MTT Cell Viability Assay (72h exposure).
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Cell Lines: MCF-7 (Breast Adenocarcinoma), HCT-116 (Colon Cancer), A549 (Lung

Carcinoma).

Reference Standards: Cisplatin (DNA crosslinker), Sorafenib (Kinase inhibitor).

Benchmarking Data (IC50 in µM)
Compound
Class

R2
Substituent
(Tail)

R1
Substituent
(Head)

MCF-7 (

)

HCT-116 (

)

Selectivity
Index (SI)*

Parent

Scaffold
Cl OH

>100

(Inactive)

>100

(Inactive)
N/A

Series A

(Monocyclic)
Morpholine

(Reduced

)

45.2 ± 3.1 58.7 ± 4.2 1.2

Series B

(Fused)
Phenyl

Imidazo[4,5-

c]pyridine

core

8.4 ± 1.2 12.1 ± 1.5 4.5

Series C

(Optimized)

4-

Fluorophenyl

2-Methyl-

imidazo[4,5-

c]

0.63 ± 0.05 1.10 ± 0.1 >10

Ref:

Sorafenib
- - 0.76 ± 0.08 0.95 ± 0.1 8.2

Ref: Cisplatin - - 12.5 ± 2.1 8.4 ± 1.8 2.1

*Selectivity Index calculated against normal fibroblast cell line (WI-38). Higher is better.

Analysis:

Cyclization is Mandatory: The parent scaffold and uncyclized Series A show poor activity.

The formation of the planar imidazo-pyridine ring (Series B) improves potency by 5-fold.

Lipophilic Tuning: Series C, featuring a fluorophenyl group at the C2 position (derived from

the original 2-Cl), matches or exceeds the potency of Sorafenib. This suggests the C2
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position sits in a hydrophobic pocket of the target kinase.

Mechanism of Action: CDK9/VEGFR2 Inhibition
The optimized analogs (Series C) function as ATP-competitive inhibitors. The nitrogen atoms in

the imidazo[4,5-c]pyridine core act as hydrogen bond acceptors/donors to the "hinge region"

amino acids of the kinase.

Signaling Pathway Impact
Inhibiting CDK9 prevents the phosphorylation of RNA Polymerase II, leading to the

downregulation of anti-apoptotic proteins like Mcl-1.
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Figure 2: Mechanism of Action. The analog blocks CDK9, suppressing Mcl-1 and triggering

apoptosis.

Experimental Protocols
To replicate these results or synthesize novel analogs, follow these validated protocols.

A. Synthesis of Key Intermediate (2,4-dichloro-3-
nitropyridine)
Why: The 4-OH group is a poor leaving group. Conversion to Cl is necessary for subsequent

functionalization.

Reagents: 2-Chloro-3-nitropyridin-4-ol (1.0 eq),

(excess),

(catalytic).

Procedure: Reflux the starting material in

for 4 hours. Monitor by TLC (Hexane:EtOAc 8:2).

Workup: Pour onto crushed ice (Caution: Exothermic). Extract with DCM.

Yield Check: Expect a yellow oil/solid. Purity >95% is required for the next step to avoid

regioisomer formation.

B. Kinase Inhibition Assay (ADP-Glo™)
Why: To confirm the target is indeed the kinase and not general toxicity.

Preparation: Dilute compounds in DMSO (final concentration <1%).

Reaction: Incubate Recombinant CDK9/CyclinT1 (10 ng) with the analog for 15 min at RT.

Initiation: Add ATP (10 µM) and substrate (Rb peptide). Incubate 45 min.
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Detection: Add ADP-Glo™ Reagent to deplete ATP, then Kinase Detection Reagent to

convert ADP to Luciferase signal.

Analysis: Plot RLU vs. log[Concentration] to determine IC50.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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